1-(2,4-Dimethylbenzoyl)piperidin-4-amine

• IUPAC Name: (4-aminopiperidin-1-yl)-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C14H20N2O/c1-10-3-4-13(11(2)9-10)14(17)16-7-5-12(15)6-8-16/h3-4,9,12H,5-8,15H2,1-2H3
• InChI Key: QCFMQUVSVLOPHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N2CCC(CC2)N)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• CAS No.: 926263-27-6

Description

1-(2,4-Dimethylbenzoyl)piperidin-4-amine is a chemical compound with the molecular formula C14H20N2O. It is also known by the IUPAC name (1-acetyl-4-piperidinyl)(2,4-dimethylphenyl)methanone.

Synthesis Analysis

The synthesis of piperidine derivatives, such as this compound, is an important task in modern organic chemistry. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is a key area of research.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–). The molecular weight of this compound is 232.3214.

Scientific Research Applications

Synthesis and Chemical Reactions

• N-Heterocyclic Piperidinamines Synthesis: A study by Janssens et al. (1985) focuses on the synthesis of N-(4-piperidinyl)-1H-benzimidazol-2-amines and their antihistaminic activity, showcasing methods that could be relevant for synthesizing and modifying compounds similar to 1-(2,4-Dimethylbenzoyl)piperidin-4-amine (Janssens et al., 1985).
• Aminolysis Studies: Research by Um et al. (2009) on the aminolysis of X-substituted phenyl diphenylphosphinates provides insights into reaction mechanisms and the effects of amine nature on reactivity, potentially applicable to reactions involving this compound (Um et al., 2009).

Pharmacological and Biological Studies

• Photophysical Properties of Analogs: A study on borondipyrromethene analogues by Qin et al. (2005) discusses the photophysical properties of compounds, which could be relevant for research into fluorescent markers or probes related to this compound (Qin et al., 2005).
• Dihydrothiophenes and Spirocyclic Compounds: Research by Sun et al. (2009) on the domino reactions of 1,3-thiazolidinedione highlights synthetic pathways that could be adapted for generating structurally complex derivatives of this compound (Sun et al., 2009).

Materials Science and Molecular Structure

• Molecular Structure Investigations: Shawish et al. (2021) discuss the synthesis and molecular structure investigations of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, which may offer insights into the structural analysis and potential applications of compounds like this compound (Shawish et al., 2021).

Future Directions

Piperidine derivatives, including 1-(2,4-Dimethylbenzoyl)piperidin-4-amine, are a key area of research in the pharmaceutical industry. Future research will likely focus on the development of novel synthesis methods, the exploration of their biological activity, and their potential applications in drug design.